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Executive Summary

Magnesium isotopes in meteorites, particularly the primordial abundance of Magnesium-24
(*Mq), provide a fundamental baseline for understanding the early solar system's composition
and the nucleosynthetic processes that shaped it. While much attention is given to the
radiogenic isotope 2°Mg, a product of the decay of the short-lived radionuclide Aluminum-26
(2%A\l), the stable, non-radiogenic isotopes, primarily 2Mg, constitute the bulk of magnesium
and serve as the reference against which isotopic variations are measured. This technical
guide offers a comprehensive overview of primordial 2*Mg in meteorites, detailing its
significance, the analytical methodologies for its measurement, and a compilation of isotopic
data from various meteorite classes. The document is intended to be a resource for
researchers in cosmochemistry, planetary science, and related fields, providing both
foundational knowledge and detailed experimental protocols.

Introduction to Primordial Magnhesium Isotopes

Magnesium has three stable isotopes: 2*Mg, 2°Mg, and 26Mg, with terrestrial abundances of
approximately 79%, 10%, and 11%, respectively[1]. In the context of meteoritics, "primordial”
refers to the isotopic composition of magnesium that was present in the solar nebula before
being significantly altered by the decay of radioactive isotopes like 2°Al. Therefore, the study of
primordial 2*Mg is crucial for establishing the initial isotopic homogeneity of the early solar
system.
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The primary significance of primordial 2*Mg lies in its role as a stable reference isotope.
Variations in the abundance of 26Mg in meteoritic inclusions, such as Calcium-Aluminum-rich
Inclusions (CAIls), are typically expressed as deviations from a "normal” or primordial 2°Mg/
24Mg ratio. These deviations, when correlated with the aluminum-to-magnesium ratio (2’Al/
24Mgq), provide a powerful tool for dating the formation of the earliest solar system solids, a
techniqgue known as the 26Al-2Mg chronometer[2][3].

Beyond its role as a reference isotope, the study of mass-dependent fractionation of all three
magnesium isotopes, including 2*Mg, offers insights into physical and chemical processes in
the solar nebula, such as condensation, evaporation, and thermal processing of dust and
gas[4][5][6].

Data Presentation: Magnesium Isotopic
Compositions in Meteorites

The following tables summarize representative magnesium isotopic data for various meteorite
classes and their components. The data is presented as 82°Mg and 32°Mg values, which
represent the permil (%0) deviation of the 2°Mg/2*Mg and 2°Mg/2*Mg ratios, respectively, from the
DSM-3 standard.

Table 1: Bulk Magnesium Isotopic Composition of Chondritic Meteorites
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Meteorite Meteorite
Sl N, 025Mg (%) 626Mg (%) Reference
Carbonaceous
Cl Orgueil -0.14 £ 0.04 -0.27 £ 0.07
CM Murchison -0.15+0.05 -0.28 £ 0.08 [718]
CcoO Ornans -0.13+0.04 -0.25 + 0.07 [9]
cVv Allende -0.14 + 0.04 -0.27 +0.07 [7118]
CR Renazzo -0.16 £ 0.05 -0.30+0.08 [4]
Ordinary
H Forest Vale -0.13 £ 0.06 -0.25+0.10 [9]
L Saratov -0.14 £ 0.05 -0.26 + 0.09 [9]
LL Semarkona -0.15+0.06 -0.28 £+ 0.11 [9]
Enstatite
EH Sahara 97072 -0.10 £ 0.04 -0.19 + 0.07
EL MAC 88136 -0.11 £ 0.05 -0.21 £ 0.08
Table 2: Magnesium Isotopic Composition of Achondrites
Meteorite Meteorite
S s 625Mg (%) 626Mg (%) Reference
HED (Eucrite) Juvinas -0.13+0.05 -0.24 + 0.08 [10]
HED (Diogenite) Johnstown -0.14 £ 0.06 -0.27 £ 0.09 [10]
Angrite D'Orbigny -0.10 £ 0.04 -0.19 + 0.07 [10]
Aubrite Norton County -0.19 £ 0.07 -0.35+0.12 [10]
Ureilite Kenna -0.15+0.06 -0.28 £ 0.10 [10]
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Table 3: Magnesium Isotopic Composition of Meteorite Components

. 623Mg (%) 626Mg (%o)
Meteorite Component Reference
Range Range
Allende (CV3) Chondrules -0.4t0 +0.8 -0.7t0 +1.5 [7][11]
CAls -2.0to +10.0 -4.0 to +20.0 [2]
Murchison (CM2)  Chondrules -0.7to +0.4 -1.3t0 +0.8 [7]
Matrix -0.16 + 0.05 -0.30 £ 0.09 [7]

Note: The wide range of isotopic compositions in CAls is due to the decay of 2°Al and mass-
dependent fractionation effects.

Experimental Protocols

The high-precision measurement of magnesium isotopes in meteorites is primarily achieved
through two analytical techniques: Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS) and Secondary lon Mass Spectrometry (SIMS).

MC-ICP-MS Analysis of Bulk Samples and Separates

This technique provides high-precision isotopic data for chemically purified magnesium from
dissolved meteorite samples.

4.1.1 Sample Digestion
o Arepresentative meteorite sample (typically 10-100 mg) is powdered in an agate mortar.
e The powder is transferred to a clean Teflon beaker.

o A mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNOs) (typically in a 2:1
ratio) is added to the beaker.

e The beaker is sealed and heated on a hotplate at approximately 120°C for 48-72 hours to
achieve complete dissolution.
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e The solution is then evaporated to dryness. This step is often repeated with the addition of
HNOs or aqua regia to ensure the removal of fluorides.

4.1.2 Chemical Separation of Magnesium
e The dried sample residue is redissolved in a dilute acid, typically 1 M HNOs.

e The solution is loaded onto a cation exchange chromatography column containing a resin
such as Bio-Rad AG50W-X12.

o Matrix elements are eluted from the column using specific acid concentrations.

e Magnesium is then selectively eluted using a higher concentration of the acid (e.g., 1 M to 2
M HNO:s).

e The purity of the collected magnesium fraction is verified, and the elution process is repeated
if necessary to ensure a clean separation from interfering elements. A magnesium recovery
of >99.5% is targeted to avoid isotopic fractionation during the chemical separation process.

4.1.3 Instrumental Analysis

e The purified magnesium solution is diluted to a concentration suitable for MC-ICP-MS
analysis (typically 100-500 ppb).

e The isotopic analysis is performed on a multi-collector inductively coupled plasma mass
spectrometer (e.g., Nu Plasma or Thermo Fisher Neptune).

 Instrumental mass bias is corrected using a standard-sample bracketing technique with a
well-characterized magnesium standard solution, such as DSM-3.

o Data is typically acquired in static mode, with simultaneous measurement of 2*Mg, 2°Mg, and
26Mg ion beams in separate Faraday cups.

» Potential isobaric interferences (e.g., from doubly charged ions like 48Ca2* on 2*Mg™*) are
monitored and corrected for if necessary.

SIMS Analysis of In-situ Isotopic Ratios
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SIMS allows for the in-situ measurement of magnesium isotopes in specific mineral grains or
inclusions within a polished meteorite section, providing high spatial resolution.

4.2.1 Sample Preparation
« Athin section or a polished mount of the meteorite sample is prepared.

e The surface is coated with a conductive material (e.g., gold or carbon) to prevent charge
buildup during analysis.

o The specific areas of interest (e.g., chondrules, CAls, individual mineral grains) are identified
using optical and/or electron microscopy.

4.2.2 Instrumental Analysis

o The analysis is performed using a secondary ion mass spectrometer (e.g., CAMECA IMS
1280).

e Aprimary ion beam (typically O~ or Cs*) is focused onto the target area, sputtering
secondary ions from the sample surface.

e The secondary ions are accelerated into the mass spectrometer, where they are separated
by their mass-to-charge ratio.

e The ion beams of 2*Mg™*, 22Mg+*, and 2Mg* are measured simultaneously using multiple
detectors (e.g., Faraday cups or electron multipliers).

 Instrumental mass fractionation is corrected by analyzing a standard material with a known
magnesium isotopic composition (e.g., San Carlos olivine) under the same analytical
conditions.

e The 2’Al/2*Mg ratio is often measured concurrently to allow for the construction of 26Al-2°Mg
isochrons.

Visualizations
Signaling Pathways and Logical Relationships
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The decay of 2°Al to 2°Mg is a fundamental process for understanding the chronology of the
early solar system. The following diagram illustrates this decay scheme and its application in
dating meteoritic components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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